Cas no 1256818-39-9 (2-chloro-5-hydroxy-4-nitropyridine 1-oxide)

• Product Name: 2-chloro-5-hydroxy-4-nitropyridine 1-oxide
• CAS No: 1256818-39-9
• MF: C₅H₃ClN₂O₄
• MW: 190.541320085526
• CID: 2129364
• PubChem ID: 57347291
• Update Time: 2025-04-21

2-chloro-5-hydroxy-4-nitropyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-hydroxy-4-nitropyridine 1-oxide
• 6-chloro-4-nitro-1-oxidopyridin-1-ium-3-ol
• AKOS015995102
• 6-Chloro-4-nitro-1-oxo-1lambda~5~-pyridin-3-ol
• 1256818-39-9
• DTXSID40721424
• DB-355840

• Inchi： 1S/C5H3ClN2O4/c6-5-1-3(8(11)12)4(9)2-7(5)10/h1-2,9H
• InChI Key： RVXQZISYESTNNB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=[N+]1[O-])O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 189.9781343Da
• Monoisotopic Mass: 189.9781343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.5Ų